Cas no 2413869-31-3 (4-4-(pyridin-2-yl)-1,3-thiazol-2-ylmorpholine hydrochloride)

• Product Name: 4-4-(pyridin-2-yl)-1,3-thiazol-2-ylmorpholine hydrochloride
• CAS No: 2413869-31-3
• MF: C₁₂H₁₄ClN₃OS
• MW: 283.777060031891
• CID: 5165179
• PubChem ID: 146050357
• Update Time: 2025-08-05

4-4-(pyridin-2-yl)-1,3-thiazol-2-ylmorpholine hydrochloride Chemical and Physical Properties

Names and Identifiers

• AT15446
• 4-(4-(PYRIDIN-2-YL)THIAZOL-2-YL)MORPHOLINE HCL
• Z1636723506
• 4-(4-Pyridin-2-yl-1,3-thiazol-2-yl)morpholine;hydrochloride
• 4-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]morpholine hydrochloride
• 4-4-(pyridin-2-yl)-1,3-thiazol-2-ylmorpholine hydrochloride

• Inchi： 1S/C12H13N3OS.ClH/c1-2-4-13-10(3-1)11-9-17-12(14-11)15-5-7-16-8-6-15;/h1-4,9H,5-8H2;1H
• InChI Key： UQFKGWCVRXMDRV-UHFFFAOYSA-N
• SMILES： Cl.S1C=C(C2C=CC=CN=2)N=C1N1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 248
• Topological Polar Surface Area: 66.5

Additional information on 4-4-(pyridin-2-yl)-1,3-thiazol-2-ylmorpholine hydrochloride

Introduction to 4-4-(pyridin-2-yl)-1,3-thiazol-2-ylmorpholine hydrochloride (CAS No: 2413869-31-3)

4-4-(pyridin-2-yl)-1,3-thiazol-2-ylmorpholine hydrochloride, identified by the CAS number 2413869-31-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural framework of this molecule integrates several key heterocyclic moieties, including a pyridine ring, a thiazole ring, and a morpholine moiety, which collectively contribute to its unique chemical and pharmacological properties.

The pyridin-2-yl substituent in the molecule's structure is particularly noteworthy, as pyridine derivatives are widely recognized for their role in medicinal chemistry due to their ability to interact with various biological targets. The presence of this moiety enhances the compound's potential to modulate enzyme activity and receptor binding, which are critical for developing therapeutic agents. Additionally, the thiazole ring is another significant component that contributes to the molecule's pharmacological profile. Thiazole derivatives have been extensively studied for their antimicrobial, antifungal, and anti-inflammatory properties, making them valuable candidates for drug discovery.

The morpholine hydrochloride part of the compound's name indicates the presence of a morpholine salt form. Morpholine derivatives are known for their versatility in pharmaceutical applications, often serving as intermediates in the synthesis of more complex drug molecules. The hydrochloride salt form enhances the solubility and stability of the compound, which are essential factors for its formulation into viable pharmaceutical products.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to gain deeper insights into the interactions between 4-4-(pyridin-2-yl)-1,3-thiazol-2-ylmorpholine hydrochloride and biological targets. These studies have highlighted the compound's potential as an inhibitor of various kinases and other enzymes implicated in diseases such as cancer and inflammation. The precise arrangement of atoms in this molecule allows it to bind effectively to these targets, thereby modulating their activity and potentially alleviating disease symptoms.

In vitro studies have demonstrated that 4-4-(pyridin-2-yl)-1,3-thiazol-2-ylmorpholine hydrochloride exhibits notable inhibitory effects on several key enzymes. For instance, research has shown that it can effectively inhibit Janus kinases (JAKs), which are involved in signal transduction pathways that regulate immune responses and cell growth. By targeting these enzymes, the compound may offer therapeutic benefits in conditions characterized by excessive inflammation or uncontrolled cell proliferation.

Furthermore, the compound has shown promise in preclinical models as a potential treatment for neurological disorders. The ability of 4-4-(pyridin-2-yl)-1,3-thiazol-2-ylmorpholine hydrochloride to cross the blood-brain barrier has been a significant focus of investigation. Studies suggest that its molecular structure facilitates this process, allowing it to exert its effects within the central nervous system. This property makes it a compelling candidate for developing treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of 4-4-(pyridin-2-yl)-1,3-thiazol-2-ylmorpholine hydrochloride involves a multi-step process that requires careful optimization to ensure high yield and purity. Researchers have employed various synthetic strategies, including nucleophilic substitution reactions and cyclization processes, to construct the desired molecular framework. The use of advanced techniques such as flow chemistry has also improved the efficiency of these synthetic routes, making them more scalable for industrial production.

The pharmacokinetic properties of 4-4-(pyridin-2-yl)-1,3-thiazol-2-ylmorpholine hydrochloride have been thoroughly evaluated in animal models. These studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. The compound has demonstrated favorable pharmacokinetic characteristics, including reasonable bioavailability and a suitable half-life, which are essential factors for its clinical efficacy.

One of the most exciting aspects of 4-4-(pyridin-2-yl)-1,3-thiazol-2-ylmorpholine hydrochloride is its potential for further derivatization to enhance its therapeutic properties. By modifying specific functional groups within its structure, researchers can fine-tune its biological activity and reduce any potential side effects. This flexibility makes it an attractive scaffold for drug design and development.

The regulatory landscape for new pharmaceutical compounds like 4-4-(pyridin-2-ylyl)-1 3 thiazol 21 ylmorpholine hydrochloride is stringent but well-defined. Manufacturers must navigate through rigorous testing phases to demonstrate safety and efficacy before gaining approval for clinical use. The ongoing research efforts aim to provide compelling evidence that will support its progression through these regulatory hurdles.

In conclusion, 44(pyridin 21 yl)13thiazol21 ylmorpholine hydrochloride (CAS No:2413869313) represents a significant advancement in pharmaceutical chemistry with substantial potential for therapeutic applications Its unique structural features combined with promising biological activities position it as a valuable candidate for further exploration In lightofthese findings continued researchanddevelopment effortsare warrantedto fullyunlockits medicinal benefits